Cas no 18194-25-7 (DLPC)

• Product Name: DLPC
• CAS No: 18194-25-7
• MF: C₃₂H₆₄NO₈P
• MW: 621.826231956482
• MDL: MFCD00066561
• CID: 190421
• PubChem ID: 24898177
• Update Time: 2025-04-19

DLPC Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphaheneicosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxododecyl)oxy]-, inner salt, 4-oxide,(7R)-
• 1,2-Didodecanoyl-sn-glycero-3-phosphocholine
• 1,2-Dilauroyl-sn-glycero-3-PC
• 1,2-DILAUROYL-SN-GLYCERO-3-PHOSPHATIDYLCHOLINE
• 1002-Dilauroyl-sn-glycero-3-phosphocholine
• DLPC
• L-α-Dilauroyl Phosphatidylcholine
• 1,2-dilauroyl-sn-glycero-3-phosphocholine
• 1,2-didodecanoyl-sn-glycero-3-phosphocholine DLPC
• (7R)-4-Hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxododecyl)oxy]-3,5,9-trioxa-4-phosphaheneicosan-1-aminium 4-oxide, inner salt
• 1,2-Dilauroyl-sn-glycero-3-phosphorylcholine
• 3-sn-Phosphatidylcholine, 1,2-dilauroyl
• L-β,γ-Dilauroyl-α-lecithin
• Dilauryllecithin
• L-Dilauroyllecithin
• L-alpha-Di(dodecanoyl) lecithin
• L-alpha-Dilauroyl phosphatidylcholine
• PC(12:0/12:0)
• PC
• 1,2-didodecanoyl-sn-glycero-3-phosphocholine; DLPC; PC(12:0/12:0)
• (7R)-4-Hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxododecyl)oxy]-3,5,9-trioxa-4-phosphaheneicosan-1-aminium-4-oxide
• 3,5,9-TRIOXA-4-PHOSPHAHENEICOSAN-1-AMINIUM, 4-HYDROXY-N,N,N-TRIMETHYL-10-OXO-7-((1-OXODODECYL)OXY)-, INNER SALT, 4-OXIDE, (7R)-
• AS-66195
• MFCD00066561
• DLPC, R-
• 2-[[(2R)-2,3-di(dodecanoyloxy)propoxy]-hydroxy-phosphoryl]oxyethyl-trimethyl-ammonium
• .alpha.-L-Phosphatidylcholine dilauroyl
• (2-{[(2R)-2,3-bis(dodecanoyloxy)propyl phosphonato]oxy}ethyl)trimethylazanium
• A909168
• 3,5,9-Trioxa-4-phosphaheneicosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxododecyl)oxy]-,inner salt,4-oxide,(7R)-
• SCHEMBL44308
• AKOS024458126
• 127641-86-5
• 1,2-DILAUROYL-PHOSPHATIDYLCHOLINE, R-
• (R)-2,3-Bis(dodecanoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
• 1,2-Dilauroyl-L-phosphatidylcholine
• (2R)-2,3-bis(dodecanoyloxy)propyl 2-(trimethylammonio)ethyl phosphate
• CHEMBL4288877
• NS00073970
• Dilauroyl lecithin
• L-alpha-Dilauroyl-sn-glycero-3-phosphocholine
• DLPC;L-,-Dilauroyl--lecithin
• IJFVSSZAOYLHEE-SSEXGKCCSA-N
• (R)-(7-Lauroyl-4-oxido-10-oxo-3,5,9-trioxa-4-phosphahenicosyl)trimethylammonium 4-oxide
• 1,2-Dilaurin dihydrogen phosphate monoester with L-choline hydroxide inner salt
• 1,2-Dilauroyl-sn-3-phosphatidylcholine
• [(2R)-2,3-di(dodecanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate
• CHEBI:65211
• DTXSID10904060
• UNII-31NE1DVE91
• EINECS 242-086-4
• LMGP01010429
• 18194-25-7
• 1,2-didodecanoyl-sn-phosphatidylcholine
• 3,5,9-Trioxa-4-phosphaheneicosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxododecyl)oxy)-, hydroxide, inner salt, 4-oxide, (S)-
• 12-Didodecanoyl-sn-glycero-3-phosphocholine
• 12:0 PC (DLPC), 1,2-dilauroyl-sn-glycero-3-phosphocholine, powder
• Dilauroyl phosphatidylcholine
• CS-0029419
• 31NE1DVE91
• 1,2-didodeca-noyl-sn-glycero-3-phosphocholine
• Choline, hydroxide, dihydrogen phosphate, inner salt, ester with 1,2-dilaurin, L-
• Dilauroylphosphatidylcholine
• (R)-2,3-Bis(dodecanoyloxy)propyl(2-(trimethylammonio)ethyl)phosphate
• HY-107737
• 1,2-Didodecanoyl-sn-glycero-3-phosphocholine, >=99%, synthetic
• DLPC, L-
• 1,2-dilauroyl-sn-glycero-3-phosphocholine betaine
• Q27133754
• BDBM50467998
• BP-26305
• PC(12:0_12:0)
• 3,5,9-Trioxa-4-phosphaheneicosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxododecyl)oxy]-, inner salt, 4-oxide, (7R)-; 3,5,9-Trioxa-4-phosphaheneicosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxododecyl)oxy]-, hydroxide, inner salt, 4-
• DA-59785

• MDL： MFCD00066561
• Inchi： 1S/C32H64NO8P/c1-6-8-10-12-14-16-18-20-22-24-31(34)38-28-30(29-40-42(36,37)39-27-26-33(3,4)5)41-32(35)25-23-21-19-17-15-13-11-9-7-2/h30H,6-29H2,1-5H3/t30-/m1/s1
• InChI Key： IJFVSSZAOYLHEE-SSEXGKCCSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 621.43700
• Monoisotopic Mass: 621.436955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 32
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 111
• XLogP3: 9.1

Experimental Properties

• Color/Form: Uncertain
• Melting Point: -1 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 20mg/ml soluble in chloroform:methanol:acetic acid:water (100:30:10:2.5); slightly soluble in methanol.
• PSA: 121.00000
• LogP: 8.56120
• Solubility: Uncertain
• Color/Form: 10 mg/mL (850335C-25mg)
  25 mg/mL (850335C-200mg)
  25 mg/mL (850335C-500mg)
• Vapor Pressure: No data available

DLPC Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylcholines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Phosphatidylcholines